2-(2-imino-8-methoxy-2H-chromen-3-yl)-3,4-dihydroquinazolin-4-one

• IUPAC Name: 2-(2-imino-8-methoxychromen-3-yl)-4aH-quinazolin-4-one
• InChI: InChI=1S/C18H13N3O3/c1-23-14-8-4-5-10-9-12(16(19)24-15(10)14)17-20-13-7-3-2-6-11(13)18(22)21-17/h2-9,11,19H,1H3
• InChI Key: WGSQVNCHULEZPD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC2=C1OC(=N)C(=C2)C3=NC(=O)C4C=CC=CC4=N3
• Molecular Formula: C18H13N3O3
• Molecular Weight: 319.3 g/mol

Description

2-(2-imino-8-methoxy-2H-chromen-3-yl)-3,4-dihydroquinazolin-4-one is a heterocyclic compound that has been synthesized and studied for its potential applications in scientific research. This compound has been found to have various biochemical and physiological effects and has shown promise in a range of research areas, including cancer treatment and neurological disorders.

Mechanism of Action

The mechanism of action of 2-(2-imino-8-methoxy-2H-chromen-3-yl)-3,4-dihydroquinazolin-4-one is not fully understood. However, it has been found to inhibit the activity of certain enzymes and to have an effect on the expression of certain genes.
Biochemical and Physiological Effects:
2-(2-imino-8-methoxy-2H-chromen-3-yl)-3,4-dihydroquinazolin-4-one has been found to have various biochemical and physiological effects. This compound has been shown to have anti-inflammatory, antioxidant, and anticancer properties. It has also been found to have an effect on the central nervous system and to have potential applications in the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(2-imino-8-methoxy-2H-chromen-3-yl)-3,4-dihydroquinazolin-4-one in lab experiments is its potential for use in a range of research areas. However, one limitation is that the compound is not readily available and can be difficult to synthesize.

Future Directions

There are many potential future directions for research involving 2-(2-imino-8-methoxy-2H-chromen-3-yl)-3,4-dihydroquinazolin-4-one. Some possible areas of study include:
1. Further investigation of the compound's mechanism of action and its effects on gene expression.
2. Exploration of the compound's potential applications in the treatment of neurological disorders.
3. Investigation of the compound's potential as a therapeutic agent in cancer treatment.
4. Development of more efficient synthesis methods for the compound.
5. Investigation of the compound's potential for use in drug delivery systems.
Overall, 2-(2-imino-8-methoxy-2H-chromen-3-yl)-3,4-dihydroquinazolin-4-one is a compound with great potential for use in scientific research. Its various biochemical and physiological effects make it a promising candidate for further study in a range of research areas.

Synthesis Methods

The synthesis of 2-(2-imino-8-methoxy-2H-chromen-3-yl)-3,4-dihydroquinazolin-4-one involves the reaction of 2-amino-8-methoxy-2H-chromene-3-carboxylic acid with anthranilic acid in the presence of a suitable coupling agent. The resulting product is then subjected to a series of reactions to yield the final compound.

Scientific Research Applications

2-(2-imino-8-methoxy-2H-chromen-3-yl)-3,4-dihydroquinazolin-4-one has been studied for its potential applications in scientific research. This compound has been found to have various biochemical and physiological effects and has shown promise in a range of research areas.